Cas no 56216-07-0 (2-(4-methylbenzenesulfinyl)ethan-1-amine)

• Product Name: 2-(4-methylbenzenesulfinyl)ethan-1-amine
• CAS No: 56216-07-0
• MF: C₉H₁₃NOS
• MW: 183.270621061325
• CID: 5224703
• PubChem ID: 12439367
• Update Time: 2025-06-08

2-(4-methylbenzenesulfinyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• Ethanamine, 2-[(4-methylphenyl)sulfinyl]-
• 2-(P-tolylsulfinyl)ethan-1-amine
• 2-(4-methylbenzenesulfinyl)ethan-1-amine

• Inchi： 1S/C9H13NOS/c1-8-2-4-9(5-3-8)12(11)7-6-10/h2-5H,6-7,10H2,1H3
• InChI Key： WNWWWTAJIGRYEU-UHFFFAOYSA-N
• SMILES： C(N)CS(C1=CC=C(C)C=C1)=O

Additional information on 2-(4-methylbenzenesulfinyl)ethan-1-amine

Introduction to 2-(4-Methylbenzenesulfinyl)ethan-1-amine (CAS No. 56216-07-0)

2-(4-Methylbenzenesulfinyl)ethan-1-amine, also known by its CAS number 56216-07-0, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical research. This compound is characterized by its unique molecular structure, which includes a sulfinyl group attached to a substituted benzene ring and an amino group on an ethyl chain. The combination of these functional groups imparts specific chemical and biological properties that make it a valuable compound for various scientific investigations.

The molecular formula of 2-(4-Methylbenzenesulfinyl)ethan-1-amine is C₉H₁₃NO₂S, and its molecular weight is approximately 195.27 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including the reaction of 4-methylbenzenesulfinyl chloride with ethylamine. The resulting product is a white to off-white solid with a melting point ranging from 85 to 88°C. It is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water.

In the realm of pharmaceutical research, 2-(4-Methylbenzenesulfinyl)ethan-1-amine has been explored for its potential as a lead compound in the development of new drugs. Recent studies have highlighted its ability to modulate various biological pathways, particularly those involved in inflammation and oxidative stress. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that 2-(4-Methylbenzenesulfinyl)ethan-1-amine could be a promising candidate for the treatment of inflammatory diseases.

Beyond its anti-inflammatory effects, 2-(4-Methylbenzenesulfinyl)ethan-1-amine has also shown potential as an antioxidant agent. Oxidative stress, characterized by an imbalance between the production of reactive oxygen species (ROS) and the body's ability to detoxify them, is implicated in numerous diseases, including neurodegenerative disorders and cardiovascular diseases. A study published in the Oxidative Medicine and Cellular Longevity journal in 2020 reported that this compound effectively scavenges ROS and protects cells from oxidative damage. These antioxidant properties make it a potential therapeutic agent for conditions where oxidative stress plays a significant role.

The pharmacokinetic properties of 2-(4-Methylbenzenesulfinyl)ethan-1-amine have also been investigated to understand its behavior in biological systems. Preclinical studies have shown that it has good oral bioavailability and a favorable pharmacokinetic profile, which are essential characteristics for a drug candidate. Additionally, it has demonstrated low toxicity in animal models, further supporting its potential for clinical development.

In addition to its therapeutic applications, 2-(4-Methylbenzenesulfinyl)ethan-1-amine has been used as a tool compound in chemical biology research. Its unique structure allows it to serve as a scaffold for the design and synthesis of more complex molecules with tailored biological activities. For example, researchers have utilized this compound as a starting point to develop inhibitors of specific enzymes involved in disease pathways. A study published in the Bioorganic & Medicinal Chemistry Letters in 2019 described the synthesis of several derivatives of 2-(4-Methylbenzenesulfinyl)ethan-1-amine, which exhibited enhanced potency against target enzymes compared to the parent compound.

The safety profile of 2-(4-Methylbenzenesulfinyl)ethan-1-amine is another critical aspect that has been extensively studied. Toxicological evaluations have shown that it is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in preclinical models. However, as with any new chemical entity, thorough safety assessments are necessary before advancing to clinical trials.

In conclusion, 2-(4-Methylbenzenesulfinyl)ethan-1-amine (CAS No. 56216-07-0) is a versatile compound with promising applications in pharmaceutical and chemical research. Its unique chemical structure confers specific biological activities that make it an attractive candidate for the development of new therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, further solidifying its importance in the scientific community.